(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine

• IUPAC Name: (1S)-1-[3-(trifluoromethyl)phenyl]ethanamine
• InChI: InChI=1S/C9H10F3N/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6H,13H2,1H3/t6-/m0/s1
• InChI Key: ODZXRBRYQGYVJY-LURJTMIESA-N
• Canonical SMILES: CC(C1=CC(=CC=C1)C(F)(F)F)N
• Isomeric SMILES: C[C@@H](C1=CC(=CC=C1)C(F)(F)F)N
• Molecular Formula: C9H10F3N
• DSSTOX Substance ID: DTXSID60427517
• Molecular Weight: 189.18 g/mol
• CAS RN: 127852-21-5

Description

“(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine” is a chemical compound with the molecular formula C9H10F3N. It is also known by other names such as “(S)-1-(3-(trifluoromethyl)phenyl)ethanamine” and "(1S)-1-[3-(trifluoromethyl)phenyl]ethanamine".

Synthesis Analysis

The synthesis of “(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine” can be achieved through the use of ω-Transaminase derived from Vitreoscilla stercoraria DSM 513 (VsTA). This enzyme was heterologously expressed in recombinant E. coli cells and applied to reduce 4′-(trifluoromethyl)acetophenone (TAP) to “(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine” ((S)-TPE), a pharmaceutical intermediate of chiral amine.

Molecular Structure Analysis

The molecular structure of “(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine” is characterized by a phenyl ring substituted with a trifluoromethyl group and an ethylamine group. The InChI code for this compound is "1S/C9H10F3N/c1-6(13)7-3-2-4-8(5-7)9(10,11)12/h2-6H,13H2,1H3".

Physical And Chemical Properties Analysis

“(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine” has a molecular weight of 189.18 g/mol. It has one hydrogen bond donor and four hydrogen bond acceptors. The exact mass of this compound is 189.07653381 g/mol.

Scientific Research Applications

• Organic Synthesis

  • Summary of Application : α-Trifluoromethylstyrene derivatives, which can be synthesized from “(S)-1-[3-(Trifluoromethyl)phenyl]ethylamine”, are versatile synthetic intermediates for the preparation of more complex fluorinated compounds.
  • Methods of Application : These compounds have been successfully utilized in C–F bond activation in a CF3 group, mainly including anionic S N 2′-type substitution, cationic S N 1′-type substitution, ipso-substitution and defluorinative functionalization with transition metals or photoredox catalysts.
  • Results or Outcomes : The use of these compounds has attracted much attention in the organic chemistry community due to their successful utilization in various reactions.

• Fluorescent Proteins

  • Summary of Application : Fluorescent proteins (FPs) have promoted widespread biological research applications. With the continuous development of FPs, antibodies targeting FPs have emerged.
  • Methods of Application : The nanobody is a new type of antibody entirely composed of the variable domain of a heavy-chain antibody. These small and stable nanobodies can be expressed and functional in living cells. They can easily access grooves, seams, or hidden antigenic epitopes on the surface of the target.
  • Results or Outcomes : This review provides an overview of various FPs, the research progress of their antibodies, particularly nanobodies, and advanced applications of nanobodies targeting FPs.

Synthesis routes and methods I

Procedure details

Into a 150 mL 3-necked round bottom flask, was placed ethanol (25 mL). NH3 gas was added at 0° C. The mixture was stirred for 1 h at 0° C. Into a 150-mL sealed tube, was placed a solution of 1-(3-(trifluoromethyl)phenyl)ethanone (2 g, 10.64 mmol, 1.00 equiv) in ethanol (5 mL), and Ti[OCH(CH3)2]4 (6.04 g, 21.13 mmol, 2.00 equiv). This was followed by the addition of the above solution of NH3 (gas) in ethanol (25 mL). The mixture was stirred overnight at 48° C. To this was added NaBH4 (600 mg, 15.79 mmol, 1.48 equiv). The resulting solution was stirred for 3 h at room temperature. The resulting solution was diluted with 10 mL of ammonia and the solids were filtered out. The resulting mixture was concentrated under vacuum. The residue was applied onto a silica gel column and eluted with dichloromethane/methanol (50:1). The product was obtained as 1 g (50%) of a yellow oil.

Synthesis routes and methods II

Procedure details

Into a 150 mL 3-necked round bottom flask, was placed ethanol (25 mL) NH3 gas was added at 0° C. The mixture was stirred for 1 h at 0° C. Into a 150-mL sealed tube, was placed a solution of 1-(3-(trifluoromethyl)phenyl)ethanone (2 g, 10.64 mmol, 1.00 equiv) in ethanol (5 mL), and Ti[OCH(CH3)2]4 (6.04 g, 21.13 mmol, 2.00 equiv). This was followed by the addition of the above solution of NH3 (gas) in ethanol (25 mL). The mixture was stirred overnight at 48° C. To this was added NaBH4 (600 mg, 15.79 mmol, 1.48 equiv). The resulting solution was stirred for 3 h at room temperature. The resulting solution was diluted with 10 mL of ammonia and the solids were filtered out. The resulting mixture was concentrated under vacuum. The residue was applied onto a silica gel column and eluted with dichloromethane/methanol (50:1). The product was obtained as 1 g (50%) of a yellow oil.

Citations

Modeling aqueous organic chemistry in experimental and natural systems

KJ Robinson - 2017 - keep.lib.asu.edu

In many natural systems aqueous geochemical conditions dictate the reaction pathways of organic compounds. Geologic settings that span wide ranges in temperature, pressure, and …

Number of citations: 4 keep.lib.asu.edu